(2,2-Difluoro-6-azaspiro[2.5]octan-6-yl)-(2-methyl-1,3-oxazol-4-yl)methanone

• IUPAC Name: (2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-(2-methyl-1,3-oxazol-4-yl)methanone
• InChI: InChI=1S/C12H14F2N2O2/c1-8-15-9(6-18-8)10(17)16-4-2-11(3-5-16)7-12(11,13)14/h6H,2-5,7H2,1H3
• InChI Key: KPNMCJLYPFNINC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C(=O)N2CCC3(CC2)CC3(F)F
• Molecular Formula: C12H14F2N2O2
• Molecular Weight: 256.25 g/mol

Description

The compound “(2,2-Difluoro-6-azaspiro[2.5]octan-6-yl)-(2-methyl-1,3-oxazol-4-yl)methanone” seems to be a complex organic molecule. It appears to contain a spirocyclic structure (azaspiro[2.5]octane) which is a type of cyclic compound that incorporates a nitrogen atom. The molecule also contains a difluoro group and an oxazole ring.

Molecular Structure Analysis

The molecular structure of this compound seems to be quite complex, with a spirocyclic core, a difluoro group, and an oxazole ring. The presence of these functional groups could potentially influence the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of the difluoro group and the oxazole ring could potentially influence its polarity, solubility, and stability.

Mechanism of Action

The mechanism of action of this compound is not clear from the information available. It could potentially have biological activity, depending on its structure and the presence of certain functional groups.

Future Directions

Future research could potentially explore the synthesis, properties, and potential applications of this compound. This could include investigating its reactivity, stability, and possible biological activity.